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Compound of Interest

Compound Name: Z-L-Val-OH

Cat. No.: B554326 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and efficient

laboratory operations is paramount. This document provides immediate, essential safety and

logistical information for handling Z-L-Val-OH (N-Benzyloxycarbonyl-L-valine), including

detailed operational and disposal plans. By offering procedural, step-by-step guidance, this

content aims to be a preferred source for laboratory safety and chemical handling information,

building trust by providing value beyond the product itself.

Key Safety and Physical Data
A thorough understanding of the properties of Z-L-Val-OH is the first step toward safe handling.

The following table summarizes key quantitative data for this compound.
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Property Value Source

CAS Number 1149-26-4 [1][2][3][4]

Molecular Formula C13H17NO4 [1][2][3]

Molecular Weight 251.28 g/mol [1][2][3]

Appearance
White to off-white crystalline

powder or solid
[5][6][7]

Melting Point 58 - 61 °C (136.4 - 141.8 °F) [6][7]

Boiling Point 280 °C (536 °F) [5]

GHS Classification

Skin Irritation (Category 2),

Respiratory Sensitization

(Category 1)

[1][2][8]

Signal Word Danger [1][2][5][8]

Hazard Statements

H315: Causes skin irritation.

H334: May cause allergy or

asthma symptoms or breathing

difficulties if inhaled.

[1][2][8]

Operational Plan: Step-by-Step Handling
A systematic approach to handling Z-L-Val-OH from receipt to disposal is critical to minimize

exposure and ensure a safe laboratory environment.

1. Receiving and Storage:

Upon receipt, visually inspect the container for any signs of damage or leaks.

Verify that the label correctly identifies the contents as Z-L-Val-OH and that the CAS number

(1149-26-4) matches.

Store the container in a tightly closed, well-ventilated, dry, and cool place.[1]

2. Engineering Controls:
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When handling the powder, especially during weighing or transferring, use a certified

chemical fume hood or a ventilated balance enclosure to minimize the risk of inhalation.[1]

Ensure that an eyewash station and a safety shower are readily accessible.

3. Personal Protective Equipment (PPE):

Hand Protection: Wear chemical-resistant gloves (e.g., nitrile) that have been inspected for

integrity before use.[2]

Eye and Face Protection: Use safety glasses with side shields or chemical safety goggles.[2]

A face shield may be necessary for operations with a higher risk of splashing.

Skin and Body Protection: A standard laboratory coat should be worn and buttoned to protect

from skin contact.

Respiratory Protection: For situations where dust cannot be adequately controlled by

ventilation, a NIOSH-approved respirator is necessary to prevent inhalation.[1][8]

4. Handling and Experimental Use:

Avoid the formation of dust and aerosols during handling.[1][2][5]

Use spatulas or other appropriate tools for transferring the solid.

When preparing solutions, add the solid to the solvent slowly to prevent splashing.

After handling, wash hands thoroughly with soap and water, especially before leaving the

laboratory, eating, or drinking.[2]

5. Disposal Plan:

All waste containing Z-L-Val-OH must be disposed of in accordance with federal, state, and

local environmental regulations.

Collect solid waste in a designated, labeled, and sealed container.
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Contaminated materials, such as gloves and weighing paper, should also be placed in this

container.

Do not dispose of Z-L-Val-OH down the drain or in the regular trash.

Spill Response Protocol
In the event of a spill, a prompt and appropriate response is crucial to mitigate any potential

hazards.

1. Evacuation and Notification:

If the spill is large or in a poorly ventilated area, evacuate the immediate vicinity.

Alert your supervisor and other laboratory personnel.

2. Spill Containment and Cleanup:

For small spills, and if it is safe to do so, contain the spill to prevent it from spreading.

Avoid generating dust during cleanup.

Carefully sweep up the solid material and place it into a designated, labeled hazardous

waste container.[1]

Clean the spill area with a damp cloth or paper towel, and place the cleaning materials into

the hazardous waste container.

3. Personal Decontamination:

If skin contact occurs, wash the affected area immediately with soap and plenty of water.[1]

[2][5]

If eye contact occurs, flush with copious amounts of water for at least 15 minutes, holding

the eyelids open.[5]

If inhaled, move to fresh air. If respiratory symptoms develop, seek immediate medical

attention.[1][2][5][8]
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Visual Workflow Guides
The following diagrams provide a clear, visual representation of the key operational and

emergency procedures for handling Z-L-Val-OH.
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Safe Handling Workflow for Z-L-Val-OH

Preparation

Handling

Post-Handling
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(Fume Hood, Clean Area)
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Dissolve in Solvent

Clean Work Area
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Designated Container
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Wash Hands Thoroughly

Click to download full resolution via product page
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Caption: A flowchart illustrating the standard operating procedure for the safe handling of Z-L-
Val-OH.

Spill Response for Z-L-Val-OH

Immediate Actions

Cleanup (if safe)
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Alert Others & Supervisor Decontaminate as per SDS
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If personal contact

Evacuate Area (if necessary)
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Click to download full resolution via product page

Caption: A workflow diagram outlining the key steps for responding to a Z-L-Val-OH spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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